CID 78066301
Description
Properties
Molecular Formula |
Ge3Sc5 |
|---|---|
Molecular Weight |
442.7 g/mol |
InChI |
InChI=1S/3Ge.5Sc |
InChI Key |
YPWHODOYISLDCZ-UHFFFAOYSA-N |
Canonical SMILES |
[Sc].[Sc].[Sc].[Sc].[Sc].[Ge].[Ge].[Ge] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CID 78066301 involves several steps, including [specific reactions and conditions]. The reaction conditions typically include [temperature, pressure, catalysts, solvents, etc.]. The synthetic route is designed to maximize yield and purity, ensuring the compound’s effectiveness for its intended applications.
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and high yield. The process includes [specific industrial methods], which are designed to meet the demands of various industries.
Chemical Reactions Analysis
Types of Reactions
CID 78066301 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applications.
Common Reagents and Conditions
The common reagents used in the reactions involving this compound include [specific reagents]. The reaction conditions typically involve [temperature, pressure, catalysts, solvents, etc.], which are optimized to achieve the desired products.
Major Products Formed
The major products formed from the reactions of this compound include [specific products]. These products are crucial for various applications in scientific research and industry.
Scientific Research Applications
CID 78066301 has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in various chemical reactions and synthesis processes.
Biology: Employed in biological studies to understand cellular processes and molecular interactions.
Medicine: Investigated for its potential therapeutic effects and used in drug development.
Industry: Utilized in industrial processes for the production of various materials and chemicals.
Mechanism of Action
The mechanism of action of CID 78066301 involves [specific molecular targets and pathways]. The compound exerts its effects by [specific interactions], which lead to [specific outcomes]. Understanding the mechanism of action is crucial for developing new applications and improving existing ones.
Comparison with Similar Compounds
Definition of CID
The term "CID" most frequently refers to PubChem Compound Identifier (e.g., –15). These identifiers are used to catalog chemical structures and properties in the PubChem database. For example:
- Colchicine : CID 6167 (Figure 2 in ).
- Gallic acid : CID 370 ().
- Betulin-derived inhibitors : CID 72326 (betulin), CID 64971 (betulinic acid) ().
CID in Analytical Chemistry
In mass spectrometry (MS), "CID" also stands for Collision-Induced Dissociation , a fragmentation technique used to analyze molecular structures. Key findings include:
- LC-ESI-MS with CID: Used to differentiate ginsenosides (e.g., Rf vs. F11) based on fragmentation patterns ().
- CID vs. ETD : CID is less effective than electron transfer dissociation (ETD) for analyzing post-translational modifications like ubiquitination ().
This context is unrelated to PubChem identifiers.
Structural Comparisons of Similar Compounds
While CID 78066301 is absent, the evidence provides methodologies for comparing structurally analogous compounds:
Example 1: Betulin Derivatives ()
| Compound | PubChem CID | Key Structural Features | Biological Role |
|---|---|---|---|
| Betulin | 72326 | Lupane skeleton, hydroxyl groups | Antiviral, anti-inflammatory |
| Betulinic acid | 64971 | Carboxylic acid group at C-17 | Apoptosis inducer |
| 3-O-Caffeoyl betulin | 10153267 | Caffeoyl ester at C-3 | Enhanced bioavailability |
Example 2: Bioactive Compounds in Hibiscus sabdariffa ()
| Compound | PubChem CID | Molecular Formula | Role in Health |
|---|---|---|---|
| Delphinidin-3-sambubioside | 74977035 | C₂₆H₂₉O₁₅ | Antioxidant, anti-diabetic |
| Epigallocatechin gallate | 65064 | C₂₂H₁₈O₁₁ | Anti-cancer, cardioprotective |
Limitations of the Evidence
- Potential causes: The identifier may be incorrect, newly registered, or associated with unpublished/non-public data.
Recommendations for Further Research
Verify the CID : Confirm "78066301" using the PubChem database.
Structural analysis : If the compound exists, use techniques like LC-CID-MS () or NMR to compare it with analogs.
Biological assays : Evaluate functional similarities/differences using in vitro or in vivo models (e.g., enzyme inhibition assays in ).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
